Cas no 2097995-78-1 (3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one
• CAS No: 2097995-78-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD29996795
• CID: 4775171
• Update Time: 2025-05-19

3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-hydroxy-1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one
• 3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one

• MDL： MFCD29996795
• Inchi： 1S/C12H22N2O3/c13-5-1-11(16)14-6-3-12(4-7-14)9-10(15)2-8-17-12/h10,15H,1-9,13H2
• InChI Key： LMHVPRZBQBIYOA-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CCN(C(CCN)=O)CC2)O

Computed Properties

• Exact Mass: 242.16304257 g/mol
• Monoisotopic Mass: 242.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75.8
• Molecular Weight: 242.31

Additional information on 3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one

Introduction to 3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one (CAS No. 2097995-78-1) and Its Emerging Applications in Chemical Biology

The compound 3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one, identified by the CAS number 2097995-78-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, characterized by a spirocyclic system and an azaspirane moiety, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the structural features, synthetic pathways, and particularly, the latest research applications of this compound.

The molecular architecture of 3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one is notable for its intricate spirocyclic core, which consists of a nitrogen-containing heterocycle linked to a saturated hydrocarbon chain. The presence of both amino and hydroxyl functional groups further enhances its reactivity, making it a promising candidate for further derivatization and functionalization. This structural complexity has garnered interest among researchers exploring innovative pharmacophores for drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 3-Amino-1-(4-hydroxy-1-oxa-9-azaspiro5.5undecan-9-yl)propan-1-one. Researchers have leveraged transition-metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantioselectivity in its construction. These developments not only streamline the production process but also open avenues for generating libraries of analogs with tailored biological activities.

In the context of drug discovery, the spirocyclic structure of this compound has been hypothesized to contribute to favorable pharmacokinetic properties, such as improved solubility and metabolic stability. Preliminary computational studies suggest that 3-Amino-1-(4-hydroxy-1-oza-spiro5.5undecan 9 yl)propan 1 one can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for therapeutic intervention.

One particularly exciting area of research involves the exploration of 3-Amino 1 (4 hydroxy 1 oxa 9 azaspiro 5 5 undecan 9 yl) propan 1 one as a modulator of protein-protein interactions (PPIs). The spirocyclic scaffold is well-suited to disrupt or stabilize PPIs, which are critical in numerous disease pathways but often challenging to target with traditional small-molecule drugs. Recent studies have demonstrated that derivatives of this compound can inhibit key PPIs involved in cancer progression and inflammation, paving the way for novel therapeutic strategies.

Additionally, the hydroxyl group within the molecule presents an opportunity for conjugation with other bioactive moieties, enabling the development of prodrugs or targeted delivery systems. This versatility is particularly relevant in oncology, where 3-amino - 1 (4 hydroxy - 1 oxa - 9 azaspiro - 5 . 5 undecan - 9 - yl) propan - 1 - one has been investigated as a carrier for cytotoxic agents that require specific activation conditions within tumor microenvironments.

The compound's ability to engage with biological systems through multiple mechanisms has also sparked interest in its potential as an immunomodulator. Preliminary data indicate that 3-amino - 1 (4 hydroxy - 1 oxa - 9 azaspiro - 5 . 5 undecan - 9 - yl) propan - 1 - one can influence immune cell signaling pathways, suggesting its utility in treating autoimmune disorders or enhancing vaccine efficacy.

From a computational chemistry perspective, virtual screening approaches have been employed to identify potential binding partners for 3-amino - 1 (4-hydroxy-l-oza-spiro-s-pi-cosane-l0yl)propan-l-one. These studies have highlighted several promising targets across different therapeutic areas, including kinases and transcription factors implicated in neurodegenerative diseases. The integration of machine learning models with experimental data has further refined the understanding of how this compound interacts with its biological milieu.

The synthesis and characterization of analogs derived from 3-amino-l-(4-hydroxy-l-oza-spiro-s-pi-cosane-l0yl)propan-l-one continue to be an active area of investigation. By systematically modifying functional groups or introducing additional heterocycles, researchers aim to optimize potency while minimizing off-target effects. Such efforts are crucial for advancing this compound from a laboratory curiosity to a viable candidate for clinical trials.

The future prospects for 3-amino-l-(4-hydroxy-l-oza-spiro-s-pi-cosane-l0yl)propan-l-one are bright, driven by its unique structural features and broad spectrum of potential applications. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to play a significant role in next-generation drug development initiatives.